Cas no 1242175-34-3 ((2R,3R,1’S)-Aprepitant)
(2R,3R,1’S)-Aprepitant Chemical and Physical Properties
Names and Identifiers
-
- Aprepitant (S,R,R)-Isomer
- (1S,2R,3R)-Aprepitant
- 3-[[(2R,3R)-2-[(1S)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)morpholin-4-yl]methyl]-1,4-dihydro-1,2,4-triazol-5-one
- AKOS025149374
- (2R,3R,1'S)-Aprepitant
- 1242175-34-3
- 5-(((2R,3R)-2-((S)-1-(3,5-Bis(trifluoromethyl)phenyl)ethoxy)-3-(4-fluorophenyl)morpholino)methyl)-1H-1,2,4-triazol-3(2H)-one
- (2R,3R,1’S)-Aprepitant
-
- Inchi: 1S/C23H21F7N4O3/c1-12(14-8-15(22(25,26)27)10-16(9-14)23(28,29)30)37-20-19(13-2-4-17(24)5-3-13)34(6-7-36-20)11-18-31-21(35)33-32-18/h2-5,8-10,12,19-20H,6-7,11H2,1H3,(H2,31,32,33,35)/t12-,19+,20+/m0/s1
- InChI Key: ATALOFNDEOCMKK-NXXCRTJYSA-N
- SMILES: FC1C=CC(=CC=1)[C@@H]1[C@@H](O[C@@H](C)C2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)OCCN1CC1=NNC(N1)=O
Computed Properties
- Exact Mass: 534.15018768Da
- Monoisotopic Mass: 534.15018768Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 37
- Rotatable Bond Count: 6
- Complexity: 810
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 75.2Ų
Experimental Properties
- Melting Point: NA
- Boiling Point: NA
(2R,3R,1’S)-Aprepitant Security Information
- Hazard Statement: CAUTION: May irritate eyes, skin
- Safety Instruction: CAUT
(2R,3R,1’S)-Aprepitant Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A729765-1mg |
(2R,3R,1’S)-Aprepitant |
1242175-34-3 | 1mg |
$ 167.00 | 2023-04-19 | ||
| TRC | A729765-10mg |
(2R,3R,1’S)-Aprepitant |
1242175-34-3 | 10mg |
$ 1309.00 | 2023-04-19 | ||
| TRC | A729765-25mg |
(2R,3R,1’S)-Aprepitant |
1242175-34-3 | 25mg |
$ 2945.00 | 2023-04-19 | ||
| A2B Chem LLC | AX08392-50mg |
(1S,2R,3R)-Aprepitant |
1242175-34-3 | > 95% | 50mg |
$837.00 | 2024-04-20 | |
| A2B Chem LLC | AX08392-100mg |
(1S,2R,3R)-Aprepitant |
1242175-34-3 | > 95% | 100mg |
$1099.00 | 2024-04-20 |
(2R,3R,1’S)-Aprepitant Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on (2R,3R,1’S)-Aprepitant
Aprepitant (CAS No. 1242175-34-3): A Comprehensive Overview
Aprepitant, also known as (2R,3R,1’S)-Aprepitant, is a potent and selective antagonist of the neurokinin-1 (NK1) receptor. With the CAS registry number 1242175-34-3, this compound has garnered significant attention in the pharmaceutical industry due to its role in preventing chemotherapy-induced nausea and vomiting (CINV). The development of (2R,3R,1’S)-Aprepitant represents a major advancement in antiemetic therapy, offering a novel mechanism of action compared to traditional antiemetic agents.
The chemical structure of Aprepitant is characterized by its bicyclic framework and specific stereochemistry, which are critical for its pharmacological activity. The compound's ability to selectively bind to the NK1 receptor without affecting other closely related receptors underscores its high specificity and therapeutic potential. Recent studies have further elucidated the molecular mechanisms underlying its efficacy, particularly in modulating the central nervous system pathways involved in emesis.
In terms of pharmacokinetics, Aprepitant exhibits favorable bioavailability and a prolonged half-life, making it suitable for once-daily administration. Clinical trials have demonstrated its superior efficacy compared to older antiemetic drugs, particularly in patients undergoing highly emetogenic chemotherapy regimens. The latest research highlights its role in reducing both acute and delayed nausea and vomiting, significantly improving the quality of life for cancer patients.
The synthesis of (2R,3R,1’S)-Aprepitant involves a multi-step process that requires precise stereocontrol to ensure the correct configuration at each chiral center. Advances in synthetic chemistry have enabled the development of more efficient routes for its production, reducing costs and enhancing scalability. These improvements are crucial for meeting the growing demand for this life-saving medication.
From a therapeutic standpoint, Aprepitant has expanded beyond its initial indication to include other conditions characterized by excessive nausea and vomiting. Ongoing research is exploring its potential in treating postoperative nausea and vomiting (PONV) as well as chronic conditions such as migraine-associated nausea. These emerging applications highlight the versatility of this compound in addressing unmet medical needs.
In conclusion, Aprepitant (CAS No. 1242175-34-3) stands as a landmark drug in antiemetic therapy. Its unique mechanism of action, robust clinical profile, and ongoing research into new applications position it as a cornerstone in modern medicine. As further studies unravel its full potential, (2R,3R,1’S)-Aprepitant continues to pave the way for innovative treatments in oncology and beyond.
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